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Compound of Interest

Compound Name: Biotin-PEG3-NHS ester

Cat. No.: B606135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the chemical properties, solubility,

and common applications of Biotin-PEG3-NHS ester, a versatile reagent for biotinylating

proteins and other molecules containing primary amines. The information presented is intended

to support researchers in designing and executing experiments for drug development and

various life science applications.

Core Chemical Properties
Biotin-PEG3-NHS ester is a chemical compound that incorporates a biotin molecule, a

polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester functional group.

The biotin moiety provides a high-affinity binding site for streptavidin and avidin, the PEG

spacer enhances water solubility and reduces steric hindrance, and the NHS ester enables

covalent conjugation to primary amines.[1][2][3]

Quantitative data for Biotin-PEG3-NHS ester are summarized in the table below for easy

reference and comparison.
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Property Value References

Molecular Formula C23H36N4O9S [4][5][6][7][8]

Molecular Weight 544.6 g/mol [4][5][6][8]

CAS Number 1253286-56-4 [4][5][7][8]

Appearance
White to off-white solid, may

appear waxy or sticky
[5][6]

Purity Typically ≥90-98% [4][6][7]

Storage Conditions -20°C, protect from moisture [4][5][9]

Solubility and Stability
The solubility of Biotin-PEG3-NHS ester is a critical factor for its use in biological experiments,

which are often conducted in aqueous environments. The hydrophilic PEG spacer significantly

increases the water solubility of the biotin compound.[1][8]
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Solvent Solubility Notes References

Water
Soluble (e.g., 10

mg/mL)

Aqueous stock

solutions should be

prepared immediately

before use as the

NHS ester is

susceptible to

hydrolysis.[6]

[6][10]

DMSO (Dimethyl

sulfoxide)

Soluble (e.g., 10

mg/mL)

Anhydrous stock

solutions in DMSO

can be stored for

several days at -20°C.

[6] Often used to

prepare a

concentrated stock

that is then diluted into

the aqueous reaction

buffer.[11][12]

[6][10][11]

DMF

(Dimethylformamide)
Soluble

Similar to DMSO,

used to prepare stock

solutions. It is

important to use high-

quality, amine-free

DMF.[11][12]

[10][11][12]

The stability of the NHS ester is pH-dependent. Hydrolysis of the NHS ester is a competing

reaction to the desired amidation with the primary amine. The rate of hydrolysis increases with

higher pH.[13][14] At pH 7.0 and 0°C, the half-life of an NHS ester is approximately 4-5 hours,

which decreases to about 10 minutes at pH 8.6 and 4°C.[13][14] For optimal conjugation

efficiency, reactions are typically performed at a pH range of 7.2 to 8.5.[13] It is crucial to avoid

buffers containing primary amines, such as Tris, as they will compete with the target molecule

for reaction with the NHS ester.[11][13]

Reaction Mechanism and Experimental Workflow
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The NHS ester of Biotin-PEG3-NHS reacts specifically and efficiently with primary amino

groups (-NH2), such as those found on the side chain of lysine residues and the N-terminus of

proteins, to form a stable amide bond.[4][8][15]

Below is a diagram illustrating the reaction between Biotin-PEG3-NHS ester and a primary

amine on a protein.
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Start: Protein Solution
(in amine-free buffer, pH 7.2-8.5)

Prepare Biotin-PEG3-NHS ester
stock solution (e.g., in DMSO)

Add Biotin-PEG3-NHS ester to
protein solution (molar excess)

Incubate (e.g., 1-2 hours at RT
or 4°C)

Quench reaction (optional)
(e.g., with Tris or glycine)

Purify biotinylated protein
(e.g., dialysis or size-exclusion chromatography)

Analyze biotinylation efficiency
(e.g., HABA assay)

End: Purified Biotinylated Protein
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Start: Biotinylated
'Bait' Protein

Incubate Biotinylated 'Bait'
with Cell Lysate

Prepare Cell Lysate
(containing 'Prey' proteins)

Bind to Streptavidin-coated Beads

Wash Beads to Remove
Non-specific Binders

Elute 'Bait'-'Prey' Complex
from Beads

Analyze Eluted Proteins
(e.g., SDS-PAGE, Mass Spectrometry)

End: Identification of
Interacting 'Prey' Proteins

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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